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Introduction
AP14145 hydrochloride is a potent negative allosteric modulator of the small-conductance

calcium-activated potassium (KCa2) channels, also known as SK channels.[1][2] It exhibits

inhibitory effects on both KCa2.2 (SK2) and KCa2.3 (SK3) channels.[1][3] The mechanism of

action involves decreasing the calcium sensitivity of the channel, an effect that is highly

dependent on the S508 and A533 amino acid residues within the inner pore of the channel.[1]

[3] Understanding the potency of AP14145 hydrochloride, specifically its half-maximal

inhibitory concentration (IC50), on SK3 channels is crucial for its application in research and

potential therapeutic development, particularly in areas such as atrial fibrillation.[1][3][4][5][6]

This document provides a detailed protocol for determining the IC50 of AP14145
hydrochloride on human SK3 channels using the whole-cell patch-clamp technique on a

heterologous expression system.
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Quantitative Data Summary
The following table summarizes the reported IC50 values for AP14145 hydrochloride on SK

channels.

Compound
Channel
Subtype

Reported IC50 Method Reference

AP14145

hydrochloride

hKCa2.3 (human

SK3)
1.1 ± 0.3 µM

Whole-cell patch

clamp
[3]

AP14145

hydrochloride

hKCa2.3 (human

SK3)
1.3 µM

Whole-cell patch

clamp
[1]

AP14145

hydrochloride

hKCa2.2 (human

SK2)
1.1 ± 0.3 µM

Whole-cell patch

clamp
[3]

Signaling Pathway and Mechanism of Action
AP14145 hydrochloride acts as a negative allosteric modulator of SK3 channels. Instead of

directly blocking the pore, it binds to a site distinct from the ion conduction pathway. This

binding event reduces the channel's sensitivity to intracellular calcium (Ca2+), which is the

primary gating mechanism for SK channels. Consequently, a higher concentration of

intracellular Ca2+ is required to open the channel, leading to a reduction in potassium (K+)

efflux and membrane hyperpolarization.
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Caption: Mechanism of AP14145 on SK3 Channels.

Experimental Protocol: IC50 Determination via
Whole-Cell Patch Clamp
This protocol outlines the determination of the IC50 value for AP14145 hydrochloride on

human SK3 channels expressed in a mammalian cell line (e.g., HEK293 or CHO cells).

1. Cell Culture and Transfection:

Cell Line: Use a stable cell line expressing the human KCa2.3 (SK3) channel, such as the

Human KCa2.3 Potassium Channel Cell Line, or transiently transfect a suitable mammalian

cell line (e.g., HEK293, CHO) with a plasmid encoding the human KCNN3 gene.[7][8]

Culture Conditions: Maintain cells in the appropriate culture medium supplemented with fetal

bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

Transfection (if applicable): For transient expression, transfect cells using a suitable method

(e.g., lipofection) and allow 24-48 hours for channel expression before electrophysiological
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recording. Co-transfect with a fluorescent marker (e.g., GFP) to identify successfully

transfected cells.

2. Reagents and Solutions:

External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 Glucose. Adjust

pH to 7.4 with NaOH.

Internal (Pipette) Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 10 EGTA, and a calculated

amount of CaCl2 to achieve a free Ca2+ concentration of approximately 400 nM. Adjust pH

to 7.2 with KOH.

AP14145 Hydrochloride Stock Solution: Prepare a high-concentration stock solution (e.g.,

10 mM) in DMSO and store at -20°C.[2]

Working Solutions: Prepare serial dilutions of AP14145 hydrochloride in the external

solution to achieve the desired final concentrations for the concentration-response curve

(e.g., 10 nM to 30 µM).[1]

3. Electrophysiological Recording:

Apparatus: Use a standard patch-clamp setup equipped with an amplifier, micromanipulator,

and data acquisition system.

Pipettes: Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the

internal solution.

Recording Procedure:

Obtain a gigaseal (>1 GΩ) on an isolated, transfected cell.

Rupture the membrane to achieve the whole-cell configuration.

Clamp the cell at a holding potential of -80 mV.

Apply a voltage ramp protocol (e.g., from -120 mV to +60 mV over 500 ms) to elicit SK3

currents. The presence of a fixed intracellular Ca2+ concentration will activate the

channels.
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Record baseline currents in the external solution.

Perfuse the cell with increasing concentrations of AP14145 hydrochloride, allowing the

current to stabilize at each concentration before recording.

4. Data Analysis:

Measure the peak outward current at a specific depolarizing potential (e.g., +40 mV) for each

concentration of AP14145.

Normalize the current at each concentration to the baseline current (in the absence of the

compound) to determine the percentage of inhibition.

Plot the percentage of inhibition against the logarithm of the AP14145 concentration.

Fit the concentration-response data to the Hill equation to determine the IC50 value and the

Hill slope.

Y = 100 / (1 + (IC50/X)^ HillSlope)

Where Y is the percentage of response, X is the inhibitor concentration, IC50 is the

concentration for 50% inhibition, and HillSlope is the Hill coefficient.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental workflow for determining the

IC50 of AP14145 on SK3 channels.
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Caption: Experimental workflow for IC50 determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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